Cas no 56475-13-9 (2-chlorocyclohex-1-ene-1-carboxylic acid)

• Product Name: 2-chlorocyclohex-1-ene-1-carboxylic acid
• CAS No: 56475-13-9
• Molecular Formula: C₇H₉O₂Cl
• Molecular Weight: 160.59816
• MDL: MFCD05669849
• CID: 869405
• PubChem ID: 4527166

2-chlorocyclohex-1-ene-1-carboxylic acid Properties

Names and Identifiers

• 2-CHLOROCYCLOHEX-1-ENE-1-CARBOXYLIC ACID
• 2-chlorocyclohexene-1-carboxylic acid

• MDL： MFCD05669849
• InChIKey： ZODRKAXSGHOHFF-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C7H9ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H2,(H,9,10)CopyCopied
• SMILES： C1CCC(=C(C1)C(=O)O)ClCopyCopied

Computed Properties

• Exact Mass: 160.02917
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.0291072g/mol
• Heavy Atom Count: 10
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Boiling Point: 264.9±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 114.0±27.3 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides